Cas no 1379036-98-2 (ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate)

• Product Name: ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate
• CAS No: 1379036-98-2
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 5304098
• Update Time: 2026-03-10

ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate
• SB13716

• Inchi： 1S/C9H8FNO3/c1-2-14-9(13)8(12)7-6(10)4-3-5-11-7/h3-5H,2H2,1H3
• InChI Key： VZRQYYIUCKFHBN-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• XLogP3: 1.4
• Topological Polar Surface Area: 56.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate

Introduction to Ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate (CAS No. 1379036-98-2)

Ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate (CAS No. 1379036-98-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural properties and potential biological activities. This compound, characterized by its ethyl ester functionality and a fluorine-substituted pyridine ring, serves as a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate consists of a β-ketoester moiety attached to a fluorinated pyridine ring. The presence of the fluorine atom at the 3-position of the pyridine ring introduces unique electronic and steric effects, which can modulate the reactivity and binding affinity of the compound. This feature makes it particularly interesting for medicinal chemists seeking to develop novel therapeutic agents with enhanced efficacy and selectivity.

In recent years, there has been a growing interest in fluorinated heterocycles as pharmacophores due to their ability to improve metabolic stability, lipophilicity, and binding interactions with biological targets. Ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate exemplifies this trend, as it has been employed in the synthesis of several lead compounds targeting various disease pathways. Its role as a building block in drug discovery underscores its importance in modern medicinal chemistry.

One of the most compelling aspects of ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate is its utility in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop inhibitors that can selectively target specific kinases, thereby minimizing off-target effects and improving therapeutic outcomes.

Recent studies have demonstrated the potential of ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate as a scaffold for designing small-molecule inhibitors with improved pharmacokinetic profiles. For instance, modifications to the fluorine-substituted pyridine ring have been shown to enhance binding affinity to protein targets while maintaining favorable solubility and metabolic stability. These findings highlight the compound's promise as a starting point for further optimization.

The synthesis of ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include condensation reactions to form the β-ketoester moiety followed by functionalization of the pyridine ring with fluorine. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

Moreover, the compound's reactivity allows for further derivatization into more complex structures. For example, it can be converted into amides or carboxylic acids through nucleophilic addition reactions, expanding its utility in drug design. Such flexibility makes ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate a cornerstone in medicinal chemistry libraries used by academic and industrial researchers alike.

The impact of ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate on drug discovery is further underscored by its incorporation into several clinical trials targeting various therapeutic areas. Researchers have leveraged its structural features to develop molecules that exhibit potent activity against disease-causing pathogens and enzymes. These efforts not only demonstrate its synthetic value but also validate its potential as a key intermediate in next-generation therapeutics.

In conclusion, ethyl 2-(3-fluoropyridin-2-yl)-2-oxoacetate (CAS No. 1379036-98-2) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural attributes, combined with its role as a versatile intermediate, make it an indispensable tool for medicinal chemists striving to create innovative treatments for human diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.